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Compound of Interest

Compound Name: Nickel chromate

Cat. No.: B085382 Get Quote

This guide provides a comprehensive evaluation of the performance of chromium-free nickel

alloys in comparison to their traditional chromium-containing counterparts. The information is

tailored for researchers, scientists, and drug development professionals, offering objective data

and detailed experimental methodologies to support informed material selection.

Performance Comparison of Chromium-Free and
Chromium-Containing Nickel Alloys
The selection of an appropriate nickel alloy is critical for applications demanding high

performance in challenging environments. While chromium has traditionally been a key alloying

element for enhancing corrosion resistance and mechanical properties, concerns over its

environmental impact and potential for inducing allergic reactions have driven the development

of chromium-free alternatives. This section presents a quantitative comparison of key

performance indicators for various chromium-free and chromium-containing nickel alloys.

Mechanical Properties
The mechanical strength and hardness of nickel alloys are crucial for their structural integrity

and wear resistance. The following table summarizes the typical tensile strength and hardness

values for a selection of these alloys.
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Alloy Type
Alloy
Name/Compos
ition

Tensile
Strength (MPa)

Hardness (HV) Citation(s)

Chromium-Free

Nickel-Tungsten

(Ni-W)

As-deposited Ni-

W (61.2 wt% W)
- 823 [1]

As-deposited Ni-

W (3-17 at% W)
- 422 - 863 [1]

Nickel-

Phosphorus (Ni-

P)

Electroless Ni-P - -

Iron-Chromium-

Aluminum

(FeCrAl)

Kanthal®

APM/APMT
- -

Nickel-Free

Stainless Steel

BioDur® 108

(Annealed)
930 - [2]

Chromium-

Containing

Nickel-Chromium

(Ni-Cr)

Nichrome 80/20 - - [3]

Nickel-

Chromium-Iron
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(Ni-Cr-Fe)

Inconel 600 683 - [4]

Inconel 625 - -

Cobalt-

Chromium (Co-

Cr)

Stellite 6 - ~500 [5]

Note: Data for some alloys were not available in the searched literature and are marked as "-".

The properties of alloys can vary significantly with composition, processing, and heat treatment.

Corrosion Resistance
Corrosion resistance is a critical performance metric for nickel alloys, especially in aggressive

chemical environments. The following table provides a comparison of corrosion rates and

behavior for various alloys in different media.
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Alloy Type
Alloy
Name/Com
position

Corrosion
Medium

Corrosion
Rate

Observatio
ns

Citation(s)

Chromium-

Free

Nickel-

Phosphorus

(Ni-P)

3.5% NaCl
Lower than

Ni-Cr-P

Passivation

film forms
[6][7]

Iron-

Chromium-

Aluminum

(FeCrAl)

High-

Temperature

Oxidizing

Lower than

Nichrome

Forms a

protective

Al2O3 layer

Nickel-Free

Stainless

Steel

BioDur® 108

Ferric

Chloride

(ASTM G48)

0.0 mg

weight loss

Superior to

316L
[8]

Chromium-

Containing

Nickel-

Chromium

(Ni-Cr)

NaCl-KCl-

MgCl2

(700°C)

Increases

with Cr

content

Lower Cr

content

shows better

resistance in

this specific

molten salt

environment

[9]

Nickel-

Chromium-

Phosphorus

(Ni-Cr-P)

3.5% NaCl

3 times lower

current than

Ni-P

More noble

corrosion

potential than

Ni-P

[6]
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Biocompatibility
For medical and pharmaceutical applications, the biocompatibility of an alloy is of paramount

importance. The following table summarizes the results of in vitro cytotoxicity and other

biocompatibility assessments.
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Alloy Type
Alloy
Name/Com
position

Cell Type Assay Result Citation(s)

Chromium-

Free

Nickel-Free

Stainless

Steel

BIOSSN4
L929 mouse

fibroblasts
MTT

Relative

growth rate >

75% (Toxicity

Grade 1)

[10]

High-Nitrogen

Stainless

Steel (HNS)

Human

Umbilical

Vein

Endothelial

Cells

(HUVECs)

Cell

Proliferation

1.6-fold

higher cell

number than

SUS316L

after 3 days

[11]

BioDur® 108 - ISO 10993

Passed

various

biocompatibili

ty tests (non-

toxic, non-

mutagenic)

[12][13]

Chromium-

Containing

Nickel-

Chromium

(Ni-Cr)

BALB/3T3

and HepG2

cells

MTT

IC50

(BALB/3T3):

700 µM, IC50

(HepG2): 400

µM

[14]

316L

Stainless

L929 mouse

fibroblasts

MTT Relative

growth rate >

[10]
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Steel 75% (Toxicity

Grade 1)

Experimental Protocols
This section provides detailed methodologies for the key experiments cited in the performance

comparison tables.

Mechanical Testing
ASTM E8/E8M - Standard Test Methods for Tension Testing of Metallic Materials[2][12][13][15]

[16]

Objective: To determine mechanical properties such as yield strength, ultimate tensile

strength, elongation, and reduction of area.

Specimen Preparation: Test specimens are machined from the alloy material into

standardized shapes and dimensions (e.g., round or flat "dog-bone" specimens) as specified

in the ASTM E8/E8M standard. Gage marks are placed on the specimen at a defined gage

length.

Procedure:

The cross-sectional area of the specimen at its smallest point is measured and recorded.

The testing machine is zeroed.

The specimen is mounted into the grips of a universal testing machine (UTM).

A uniaxial tensile load is applied to the specimen at a controlled rate.

An extensometer is used to measure the elongation of the specimen as the load is

applied.

The test is continued until the specimen fractures.

Data Analysis: The load and elongation data are used to generate a stress-strain curve, from

which the key mechanical properties are calculated.
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Corrosion Testing
ASTM G102 - Standard Practice for Calculation of Corrosion Rates and Related Information

from Electrochemical Measurements[10][17][18][19][20]

Objective: To convert the results of electrochemical measurements (e.g., corrosion current

density) into rates of uniform corrosion.

Procedure: This practice provides the equations and constants necessary to calculate

corrosion rates in terms of mass loss or penetration depth from electrochemical data

obtained from techniques like potentiodynamic polarization. The calculation is based on

Faraday's Law and requires knowledge of the alloy's density and equivalent weight.

ASTM G48 - Standard Test Methods for Pitting and Crevice Corrosion Resistance of Stainless

Steels and Related Alloys by Use of Ferric Chloride Solution

Objective: To determine the resistance of stainless steels and related alloys to pitting and

crevice corrosion in an aggressive chloride environment.

Procedure (Method A - Pitting Test):

Test specimens are prepared with a specific surface finish.

The specimens are cleaned and weighed.

The specimens are immersed in a 6% ferric chloride solution for a specified time (e.g., 72

hours) and temperature (e.g., 22°C or 50°C).

After exposure, the specimens are cleaned and re-weighed to determine mass loss.

The surfaces are examined for pitting.

Wear Testing
ASTM G65 - Standard Test Method for Measuring Abrasion Using the Dry Sand/Rubber Wheel

Apparatus[10][17][18][19][20]

Objective: To determine the resistance of metallic materials to scratching abrasion.
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Apparatus: A rotating rubber-lined wheel and a sand nozzle that delivers a controlled flow of

abrasive particles to the interface between the wheel and the test specimen.

Procedure:

A rectangular test specimen is weighed.

The specimen is pressed against the rotating rubber wheel with a specified force.

A controlled flow of sand (the abrasive) is introduced between the specimen and the

wheel.

The test is run for a predetermined number of revolutions.

The specimen is cleaned and re-weighed to determine the mass loss, which is then

converted to volume loss.

ASTM G99 - Standard Test Method for Wear Testing with a Pin-on-Disk Apparatus[6][11][15]

[16][21]

Objective: To determine the wear of materials during sliding under non-abrasive conditions.

Apparatus: A pin (or ball) that is loaded against a rotating disk.

Procedure:

The pin and disk specimens are cleaned and weighed.

The pin is brought into contact with the disk under a specified load.

The disk is rotated at a constant speed for a set distance or time.

The pin and disk are cleaned and re-weighed to determine mass loss. The wear track on

the disk can also be analyzed.

Data Analysis: The volume loss of the pin and/or disk is calculated. The coefficient of friction

can also be continuously monitored during the test.
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Biocompatibility Testing
ISO 10993 - Biological evaluation of medical devices[5][7][13][22][23]

This is a series of standards that provides a framework for evaluating the biocompatibility of

medical devices and materials. The specific tests required depend on the nature and duration

of the device's contact with the body.

MTT Assay for In Vitro Cytotoxicity[2][8][12][14]

Objective: To assess the cell viability and proliferation after exposure to extracts of the alloy.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in living cells to

form a purple formazan product. The amount of formazan is proportional to the number of

viable cells.

Procedure:

Cells (e.g., L929 fibroblasts) are seeded in a 96-well plate and allowed to attach.

The culture medium is replaced with extracts of the test alloy (prepared by incubating the

alloy in culture medium).

The cells are incubated with the extracts for a specified period (e.g., 24, 48, 72 hours).

An MTT solution is added to each well, and the plate is incubated to allow formazan

formation.

A solubilization solution is added to dissolve the formazan crystals.

The absorbance of each well is measured using a spectrophotometer (typically at 570

nm).

Data Analysis: The absorbance of the wells treated with the alloy extracts is compared to that

of control wells (cells in fresh medium) to determine the relative cell viability.

Signaling Pathways and Experimental Workflows
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The biological response to metallic alloys is often mediated by specific cell signaling pathways.

Understanding these pathways is crucial for developing more biocompatible materials.

Nickel-Induced Hypoxia-Inducible Factor-1α (HIF-1α)
Activation
Nickel ions can mimic a hypoxic (low oxygen) state in cells, leading to the activation of the HIF-

1α signaling pathway. This can have profound effects on gene expression and cellular function.

Caption: Nickel-induced HIF-1α activation pathway.

Chromium-Induced Nrf2 Signaling Pathway Activation
Chromium can induce oxidative stress, which in turn activates the Nrf2 (Nuclear factor erythroid

2-related factor 2) signaling pathway, a key cellular defense mechanism against oxidative

damage.

Caption: Chromium-induced Nrf2 signaling pathway.

Experimental Workflow for Biocompatibility Assessment
The following diagram illustrates a typical workflow for assessing the biocompatibility of a novel

chromium-free nickel alloy.

Caption: Biocompatibility assessment workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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